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Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a detailed guide for utilizing the Listeriolysin O (LLO) peptide

epitope (amino acids 91-99) in an Enzyme-Linked Immunospot (ELISpot) assay to quantify

antigen-specific T-cell responses. The LLO (91-99) peptide is a well-characterized,

immunodominant H-2Kd-restricted epitope from Listeria monocytogenes, which serves as a

powerful tool for monitoring CD8+ T-cell mediated immunity.[1][2][3][4]

Introduction
The ELISpot assay is a highly sensitive method for detecting and quantifying individual cells

that secrete a specific cytokine, most commonly Interferon-gamma (IFN-γ), in response to

antigenic stimulation.[5] When splenocytes or purified CD8+ T-cells from immunized or infected

mice are stimulated with the LLO (91-99) peptide, antigen-specific T-cells are activated and

release IFN-γ. Each spot that develops in the assay represents a single IFN-γ-secreting cell,

allowing for the precise quantification of the T-cell response. This technique is invaluable for

vaccine development, infectious disease research, and monitoring immune responses in

various therapeutic interventions.
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Data Presentation
The following tables summarize quantitative data from representative studies employing LLO
(91-99) in ELISpot assays. These values can serve as a reference for expected outcomes.

Table 1: LLO (91-99) Peptide Concentration and T-Cell Response

Peptide
Concentration

Cell Type
Incubation
Time (hours)

Mean Spot
Forming Cells
(SFC) per 10^6
cells

Reference

10⁻⁶ M Splenocytes Not Specified High [6]

10⁻⁸ M Splenocytes

6 (stimulation) +

overnight

(incubation)

High [3]

10⁻¹¹ M Splenocytes Overnight

Minimum

concentration for

detection in

direct ELISpot

[1]

10⁻¹² M Splenocytes Not Specified

Minimum

concentration for

detection in

restimulation-

enhanced

ELISpot

[1]

2 µg/mL
Purified CD8+ T-

cells
20 High [4]

50 µg/mL

LLO (91-99)

specific CD8+ T-

cells

20 High [7]

Table 2: Representative ELISpot Results with LLO (91-99) Stimulation
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Cell Source
Number of
Cells per Well

Stimulation
Mean SFC per
well (± SD)

Reference

Splenocytes from

L.

monocytogenes-

infected mice

6 x 10⁵
LLO (91-99)

peptide
~1000 [8]

LLO (91-99)

specific CD8+ T-

cells

1 x 10⁵ Cognate peptide 219 ± 21 [7]

Control p60₂₁₇-

specific CD8+ T-

cells

1 x 10⁵ Irrelevant peptide Few spots [7]

Splenocytes from

immunized mice
4 x 10⁵ or 4 x 10⁴

LLO (91-99)

peptide
High [3]

Experimental Protocols
This section provides a detailed methodology for performing an IFN-γ ELISpot assay using

LLO (91-99) to stimulate mouse splenocytes.

Materials
LLO (91-99) peptide (Sequence: GYKDGNEYI)

96-well PVDF membrane ELISpot plates

Anti-mouse IFN-γ capture antibody

Biotinylated anti-mouse IFN-γ detection antibody

Streptavidin-Alkaline Phosphatase (ALP) or Streptavidin-Horseradish Peroxidase (HRP)

BCIP/NBT or AEC substrate, respectively

RPMI 1640 medium supplemented with 10% FBS, L-glutamine, penicillin-streptomycin
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Fetal Bovine Serum (FBS)

ACK lysis buffer (for red blood cell lysis)

Phosphate Buffered Saline (PBS)

PMA/Ionomycin (positive control)

Culture medium (negative control)

Antigen Presenting Cells (APCs), e.g., P815 cells (optional, can be used if working with

purified T-cell populations)[6][7]

Protocol
Day 1: Plate Coating

Prepare the capture antibody solution in sterile PBS at the recommended concentration.

Pre-wet the ELISpot plate membranes with 15 µL of 70% ethanol for 30 seconds.

Wash the wells three times with 200 µL of sterile PBS.

Add 100 µL of the diluted capture antibody to each well.

Incubate the plate overnight at 4°C.

Day 2: Cell Preparation and Stimulation

Aseptically harvest spleens from immunized or control mice into a sterile petri dish

containing RPMI 1640 medium.

Prepare a single-cell suspension by gently disrupting the spleens between the frosted ends

of two sterile glass slides or by using a cell strainer.

Lyse red blood cells by incubating the cell suspension in ACK lysis buffer for 5 minutes at

room temperature.

Wash the splenocytes twice with RPMI 1640 medium by centrifugation.
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Resuspend the cells in complete RPMI medium and perform a cell count using a

hemocytometer or an automated cell counter. Adjust the cell concentration as required (e.g.,

2-5 x 10⁶ cells/mL).

Wash the antibody-coated ELISpot plate three times with 200 µL of sterile PBS.

Block the membrane by adding 200 µL of complete RPMI medium to each well and incubate

for at least 1 hour at 37°C.

Prepare the stimulants:

LLO (91-99) peptide: Dilute to the desired final concentration (e.g., 1-10 µg/mL) in

complete RPMI medium.

Positive Control: PMA (50 ng/mL) and Ionomycin (500 ng/mL).

Negative Control: Complete RPMI medium only.

Aspirate the blocking solution from the plate.

Add 100 µL of the cell suspension to each well.

Add 100 µL of the appropriate stimulant (LLO (91-99) peptide, positive control, or negative

control) to the respective wells.

Incubate the plate for 18-24 hours at 37°C in a humidified incubator with 5% CO₂.

Day 3: Spot Development

Aspirate the cells from the plate.

Wash the wells five times with PBS containing 0.05% Tween-20 (PBST).

Prepare the biotinylated detection antibody solution in PBST containing 1% BSA.

Add 100 µL of the diluted detection antibody to each well.

Incubate for 2 hours at room temperature.
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Wash the wells five times with PBST.

Prepare the Streptavidin-ALP or Streptavidin-HRP solution in PBST.

Add 100 µL of the streptavidin conjugate to each well.

Incubate for 1 hour at room temperature.

Wash the wells five times with PBST, followed by two washes with PBS.

Add 100 µL of the appropriate substrate (BCIP/NBT for ALP or AEC for HRP) to each well.

Monitor the development of spots (typically 5-30 minutes). Stop the reaction by washing

thoroughly with distilled water.

Allow the plate to dry completely in the dark.

Count the spots using an automated ELISpot reader or a dissecting microscope.

Visualizations
Signaling Pathway
The following diagram illustrates the MHC class I antigen presentation pathway leading to

CD8+ T-cell activation by the LLO (91-99) peptide.
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Caption: MHC Class I presentation of LLO (91-99) and subsequent T-cell activation.
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Experimental Workflow
The diagram below outlines the key steps of the ELISpot assay workflow.
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Click to download full resolution via product page

Caption: ELISpot experimental workflow from plate coating to spot analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. academic.oup.com [academic.oup.com]

2. ELISPOT Assay to Measure Peptide-specific IFN-γ Production - PMC
[pmc.ncbi.nlm.nih.gov]

3. journals.asm.org [journals.asm.org]

4. Identification of Coxiella burnetii CD8+ T-Cell Epitopes and Delivery by Attenuated Listeria
monocytogenes as a Vaccine Vector in a C57BL/6 Mouse Model - PMC
[pmc.ncbi.nlm.nih.gov]

5. researchgate.net [researchgate.net]

6. Lactococcus lactis-expressing listeriolysin O (LLO) provides protection and specific CD8+
T cells against Listeria monocytogenes in the murine infection model - PMC
[pmc.ncbi.nlm.nih.gov]

7. ashpublications.org [ashpublications.org]

8. Enumeration of Cytotoxic CD8 T Cells Ex Vivo during the Response to Listeria
monocytogenes Infection - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols for LLO (91-99) in
ELISpot Assays]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15565892/docs#application-notes-and-protocols-for-
llo-91-99-in-elispot-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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